Cas no 2171600-19-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic acid
• CAS No: 2171600-19-2
• MF: C₂₅H₂₄N₄O₆
• MW: 476.481266021729
• CID: 5945743
• PubChem ID: 165575718
• Update Time: 2025-05-24

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic acid
• EN300-1540119
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-amido]-1H-pyrazol-1-yl}acetic acid
• 2171600-19-2

• Inchi： 1S/C25H24N4O6/c30-22(31)13-29-12-15(11-26-29)27-24(32)23-21(9-10-34-23)28-25(33)35-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-12,20-21,23H,9-10,13-14H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： JLCPDHXGFAXGSR-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(NC1C=NN(CC(=O)O)C=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.16958450g/mol
• Monoisotopic Mass: 476.16958450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 132Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic Acid (CAS No. 2171600-19-2)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yl}acetic acid, with the CAS registry number 2171600-19-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrazole ring, and an oxolane (tetrahydrofuran) moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthetic processes. The pyrazole ring, on the other hand, is a heterocyclic structure that is often associated with bioactivity due to its ability to interact with various biological targets. The oxolane moiety adds further complexity to the molecule, potentially influencing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and anticancer agents. The ability of this compound to undergo various chemical transformations makes it an invaluable building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, condensations, and oxidations. The precise control of reaction conditions is essential to ensure high yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product.

The application of this compound extends beyond traditional pharmaceuticals. It has also been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. The unique combination of functional groups in this molecule allows for tailored properties such as improved mechanical strength and thermal stability.

From an environmental standpoint, the synthesis and application of this compound are carefully monitored to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes to ensure sustainability.

In conclusion, 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-amido-1H-pyrazol-1-yli}acetic acid (CAS No. 2171600